Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate
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Description
Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Ethyl Carbamate in Foods and Beverages
Ethyl carbamate, a related compound, is present in fermented foods and beverages, raising health concerns due to its genotoxic and carcinogenic properties. Studies highlight its occurrence at low levels in many fermented foods and have classified it as "probably carcinogenic to humans." Research has focused on understanding its formation mechanisms, including those from urea and proteins like citrulline during fermentation, and from cyanide and hydrocyanic acid via precursors such as cyanate. Various strategies for ethyl carbamate determination in foods and beverages involve gas chromatography coupled to mass spectrometry (GC–MS) or high-performance liquid chromatography (HPLC), and preventive methods have been developed to lower its levels in food, including optimized practices and the abatement of precursors through enzymatic, physicochemical, or chemical methods (Weber & Sharypov, 2009).
Urethane (Ethyl Carbamate) Hazards and Applications
Urethane, another related compound, has been studied for its use in producing anesthesia in laboratory animals and its carcinogenic effects. Initially investigated for its potential as a phytocide and later for antineoplastic properties, urethane's carcinogenic influence is significant across various animal models. It's absorbed through the skin sufficiently to produce transient narcosis, with its carcinogenic effect appearing to be due to an oncogenic intermediate formed in the blood. The safety of its use by laboratory personnel, under appropriate guidelines, suggests urethane continues to be a useful anaesthetic agent for laboratory animals (Field & Lang, 1988).
Carbamate Insecticides
Carbamate insecticides, like Propoxur and Aldicarb, have garnered attention for their potential in addressing pests like bedbugs. The toxicity mechanism primarily involves the inhibition of acetylcholinesterase (AChE), but research also suggests multifaceted actions including the generation of reactive oxygen species (ROS) through metabolic processes. This indicates a complex interplay between carbamate insecticides' action and their human toxicity, highlighting the need for further exploration of their physiological impacts (Kovacic & Somanathan, 2012; Risher, Mink & Stara, 1987).
Properties
IUPAC Name |
prop-2-enyl N-[2-(methylamino)ethyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O2/c1-3-6-11-7(10)9-5-4-8-2/h3,8H,1,4-6H2,2H3,(H,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWUXKYITOPQQRK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCNC(=O)OCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594691 |
Source
|
Record name | Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
188403-10-3 |
Source
|
Record name | Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.